Topiramate-d12
Topiramate-d12
Topiramate-d12 is intended for use as an internal standard for the quantification of topiramate by GC- or LC-MS. Topiramate is a sugar sulfamate with anticonvulsant activity. It inhibits carbonic anhydrase in intact human erythrocytes (Ki = ~200 μM), as well as blocks sodium and calcium channels and kainate-induced currents in vitro. It also increases GABAA receptor-mediated chloride ion flux. Topiramate inhibits hind-limb tonic-extensor seizures in the maximal electroshock seizure test in mice (ED50 = 39 mg/kg, p.o.). Formulations containing topiramate have been used in the treatment of epilepsy and prophylaxis of migraine headaches.
An isotope labelled of Topiramate. Topiramate is an anticonvulsant drug. It can be used for the treatment of epilepsy.
An isotope labelled of Topiramate. Topiramate is an anticonvulsant drug. It can be used for the treatment of epilepsy.
Brand Name:
Vulcanchem
CAS No.:
1279037-95-4
VCID:
VC0196521
InChI:
InChI=1S/C12H21NO8S/c1-10(2)18-7-5-16-12(6-17-22(13,14)15)9(8(7)19-10)20-11(3,4)21-12/h7-9H,5-6H2,1-4H3,(H2,13,14,15)/t7-,8-,9+,12+/m1/s1/i1D3,2D3,3D3,4D3
SMILES:
CC1(OC2COC3(C(C2O1)OC(O3)(C)C)COS(=O)(=O)N)C
Molecular Formula:
C12H21NO8S
Molecular Weight:
351.44 g/mol
Topiramate-d12
CAS No.: 1279037-95-4
Cat. No.: VC0196521
Molecular Formula: C12H21NO8S
Molecular Weight: 351.44 g/mol
Purity: 98% by HPLC; 99% atom D;
* For research use only. Not for human or veterinary use.
Specification
| Description | Topiramate-d12 is intended for use as an internal standard for the quantification of topiramate by GC- or LC-MS. Topiramate is a sugar sulfamate with anticonvulsant activity. It inhibits carbonic anhydrase in intact human erythrocytes (Ki = ~200 μM), as well as blocks sodium and calcium channels and kainate-induced currents in vitro. It also increases GABAA receptor-mediated chloride ion flux. Topiramate inhibits hind-limb tonic-extensor seizures in the maximal electroshock seizure test in mice (ED50 = 39 mg/kg, p.o.). Formulations containing topiramate have been used in the treatment of epilepsy and prophylaxis of migraine headaches. An isotope labelled of Topiramate. Topiramate is an anticonvulsant drug. It can be used for the treatment of epilepsy. |
|---|---|
| CAS No. | 1279037-95-4 |
| Molecular Formula | C12H21NO8S |
| Molecular Weight | 351.44 g/mol |
| IUPAC Name | [(1R,2S,6S,9R)-4,4,11,11-tetrakis(trideuteriomethyl)-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-6-yl]methyl sulfamate |
| Standard InChI | InChI=1S/C12H21NO8S/c1-10(2)18-7-5-16-12(6-17-22(13,14)15)9(8(7)19-10)20-11(3,4)21-12/h7-9H,5-6H2,1-4H3,(H2,13,14,15)/t7-,8-,9+,12+/m1/s1/i1D3,2D3,3D3,4D3 |
| Standard InChI Key | KJADKKWYZYXHBB-RFYKXYJISA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C1(O[C@@H]2CO[C@@]3([C@H]([C@@H]2O1)OC(O3)(C([2H])([2H])[2H])C([2H])([2H])[2H])COS(=O)(=O)N)C([2H])([2H])[2H] |
| SMILES | CC1(OC2COC3(C(C2O1)OC(O3)(C)C)COS(=O)(=O)N)C |
| Canonical SMILES | CC1(OC2COC3(C(C2O1)OC(O3)(C)C)COS(=O)(=O)N)C |
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